Cas no 953189-49-6 (N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 953189-49-6
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6021092
• PubChem ID: 16867794
• Update Time: 2025-05-30

N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• N-(2-methoxyphenyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• 5H-Thiazolo[3,2-a]pyrimidine-3-acetamide, 2,3-dihydro-N-(2-methoxyphenyl)-5-oxo-
• N-(2-methoxyphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
• 953189-49-6
• AKOS024652569
• F2495-0106

• Inchi： 1S/C15H15N3O3S/c1-21-12-5-3-2-4-11(12)17-13(19)8-10-9-22-15-16-7-6-14(20)18(10)15/h2-7,10H,8-9H2,1H3,(H,17,19)
• InChI Key： QEWAYZUXRQKNNR-UHFFFAOYSA-N
• SMILES： C12SCC(CC(NC3=CC=CC=C3OC)=O)N1C(=O)C=CN=2

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.3Ų

Additional information on N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

Professional Introduction to N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidin-3-yl}acetamide (CAS No. 953189-49-6)

N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyrimidin-3-yl]}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 953189-49-6, has garnered attention due to its unique chemical properties and its potential applications in addressing various biological targets. The molecular framework of this compound integrates multiple functional groups, including a methoxyphenyl moiety and a thiazolo[3,2-a]pyrimidine core, which are known for their versatility in medicinal chemistry.

The significance of N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide lies in its ability to interact with biological systems in a targeted manner. The presence of the 5-oxo-thiazolo[3,2-a]pyrimidine scaffold is particularly noteworthy, as this motif has been extensively studied for its role in modulating enzyme activity and cellular signaling pathways. Recent advancements in the field of drug discovery have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents. The acetamide group in the molecular structure further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

In the context of contemporary pharmaceutical research, N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide represents a promising candidate for further investigation. Studies have demonstrated that derivatives of thiazolo[3,2-a]pyrimidine exhibit inhibitory effects on various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The methoxyphenyl group adds an additional layer of complexity to the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. This combination of structural features makes it an attractive molecule for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the thiazolo[3,2-a]pyrimidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the acetamide and methoxyphenyl groups at strategic positions within the molecule. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity levels.

The pharmacological evaluation of N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide has revealed several intriguing properties. In vitro studies have shown that this compound exhibits inhibitory activity against specific enzymes relevant to cancer progression. For instance, it has demonstrated potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Additionally, preliminary data suggest that it may interfere with signaling pathways involved in inflammation and immune responses. These findings underscore the compound's therapeutic potential and justify further exploration.

The structural features of N-(2-methoxyphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-y}acetamide also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how this compound interacts with its biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mode of action，which are essential for optimizing drug design. By leveraging computational tools，researchers can accelerate the process of identifying lead compounds and refining their pharmacological properties.

In conclusion，N-(2-methoxyphenyl)-2-{5-oxyo-H,-methyl,-methyl-H,-methyl-H-thiazo-[ -a]-pyridine]-methylamino}acetamide (CAS No. 95s189--49-s) is a structurally complex organic compound with significant potential in pharmaceutical research。Its unique molecular framework，incorporating functional groups such as methoxyphenyl and thiazo-[ -a]-pyridine , positions it as a promising candidate for further investigation。The compound's ability to modulate enzyme activity and cellular signaling pathways makes it an attractive target for developing novel therapeutics。Advances in synthetic chemistry and computational biology are expected to enhance our understanding of its pharmacological properties and therapeutic potential。